Cas no 3486-35-9 (Zinc carbonate)

• Product Name: Zinc carbonate
• CAS No: 3486-35-9
• MF: CO₃Zn
• MW: 125.417897224426
• MDL: MFCD00041957
• CID: 44215
• PubChem ID: 19005
• Update Time: 2025-08-03

Zinc carbonate Chemical and Physical Properties

Names and Identifiers

• Zinc carbonate
• Carbonic acid, zinc salt (1:1)
• Zinc carbonate hydroxide
• Carbonic acid, zinc salt
• carbonuredezinc
• naturalsmithsonite
• smithsonite
• zincmonocarbonate
• zincspar
• Zinkcarbonat
• 碳酸锌
• NS00075664
• K8290PTQ4F
• SCHEMBL20746
• CI 77950
• ZINC CARBONATE [MI]
• CHEBI:184449
• Natural smithsonite
• ZINC MONOCARBONATE [HSDB]
• zinc(ii) carbonate
• carbonic acid zinc salt
• 10476-83-2
• Q204661
• ZINC(+2) CATION CARBONATE
• Zinc monocarbonate
• DTXSID5049817
• zinc;carbonate
• EINECS 222-477-6
• C.I. 77950
• DTXCID9029776
• 3486-35-9
• HSDB 1048
• MFCD00041957
• zinc carbonic acid
• Zinccarbonate
• Zinc carbonate (1:1)
• Zinc Oxide Transparent
• UNII-K8290PTQ4F
• ZINC CARBONATE (ZNCO3)

• MDL： MFCD00041957
• Inchi： 1S/CH2O3.Zn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： FMRLDPWIRHBCCC-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(=O)[O-]

Computed Properties

• Exact Mass: 559.64200
• Monoisotopic Mass: 123.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Color/Form: White fine amorphous powder. Odorless and tasteless.
• Density: 4,398 g/cm3
• Boiling Point: 333.6 °C at 760 mmHg
• Flash Point: 169.8 °C
• Stability/Shelf Life: Stable. Incompatible with acids.
• PSA: 214.51000
• LogP: -5.52010
• Solubility: Insoluble in water and ethanol, slightly soluble in ammonia

Zinc carbonate Security Information

• WGK Germany：1
• Safety Instruction： S22-S24/25
• Safety Term：9.2
• Hazard Level：9.2
• Storage Condition：Store in a cool, dry place. Keep container tightly closed.

Additional information on Zinc carbonate

Zinc Carbonate (CAS No. 3486-35-9): Properties, Applications, and Market Insights

Zinc carbonate (CAS No. 3486-35-9), also known as zinc monocarbonate or smithsonite (in its mineral form), is a versatile inorganic compound with the chemical formula ZnCO₃. This white, crystalline powder is widely used across industries due to its unique chemical properties and environmental compatibility. In recent years, interest in zinc carbonate uses has surged, particularly in sustainable applications like eco-friendly pigments and nutrient supplements.

The compound occurs naturally as the mineral smithsonite, but most commercial zinc carbonate powder is produced synthetically. Its molecular weight of 125.39 g/mol and decomposition temperature of around 140°C make it suitable for various thermal processes. One of the most searched questions about this compound is "Is zinc carbonate soluble in water?" – the answer being it has very low solubility (0.00091 g/100 mL at 20°C), which contributes to its stability in many applications.

In the pharmaceutical industry, zinc carbonate formula finds application as a zinc supplement due to its bioavailability. Nutritionists frequently search for "zinc carbonate vs zinc gluconate" when comparing mineral supplements. While both provide essential zinc ions, ZnCO₃ offers better stability and slower release properties. Recent studies on zinc deficiency have further increased demand for high-purity pharmaceutical grade zinc carbonate.

The rubber and plastics industries utilize zinc carbonate as an activator and reinforcing agent. Its ability to improve vulcanization efficiency makes it valuable in tire manufacturing, answering another common query: "Why use zinc carbonate in rubber?" Manufacturers appreciate its dual role as both a process aid and performance enhancer, especially in high-temperature resistant rubber compounds.

In ceramics and glass production, ZnCO₃ serves multiple functions. As a ceramic glaze ingredient, it modifies thermal expansion coefficients and improves optical properties. Glass formulators often search for "zinc carbonate in glass making" to understand its role as a flux that lowers melting temperatures while increasing chemical durability. The compound's low toxicity makes it preferable to alternative materials in food-contact glassware applications.

The paint and coatings industry has seen growing adoption of zinc carbonate as a corrosion inhibiting pigment. Environmentally conscious manufacturers favor it over traditional chromate-based inhibitors, aligning with global trends toward green chemistry solutions. Technical discussions often center on "how does zinc carbonate prevent rust," highlighting its ability to form protective zinc complexes on metal surfaces.

Agricultural applications represent another expanding market for zinc carbonate powder. As a micronutrient fertilizer, it addresses zinc deficiencies in crops without causing soil acidification – a frequent concern with sulfate alternatives. Farmers increasingly search for "zinc carbonate for plants" to learn about its slow-release characteristics and compatibility with organic farming practices.

Recent advancements in nano zinc carbonate have opened new possibilities in advanced materials. Researchers are investigating its use in UV-protective coatings and photocatalytic systems, responding to growing interest in "zinc carbonate nanoparticles applications." The material's unique combination of optical and electronic properties makes it promising for next-generation smart materials development.

The global zinc carbonate market shows steady growth, driven by increasing demand from Asia-Pacific regions. Industry reports frequently analyze "zinc carbonate price trends" and "zinc carbonate manufacturers" as businesses seek reliable supply chains. With production capacity expansions in China and India, the compound has become more accessible for diverse industrial applications while maintaining consistent quality standards.

Environmental considerations play a significant role in ZnCO₃ applications. Its use in wastewater treatment systems to remove heavy metals demonstrates its environmental utility. Regulatory agencies approve zinc carbonate for various applications due to its favorable ecotoxicity profile, making it compliant with REACH regulations and other international standards.

Quality control remains paramount for zinc carbonate suppliers. Advanced analytical techniques like X-ray diffraction and atomic absorption spectroscopy ensure product consistency. Buyers frequently inquire about "zinc carbonate specifications" and "zinc carbonate purity testing" to verify material quality for their specific applications.

Future developments in zinc carbonate technology may focus on enhanced surface modification techniques and composite materials. The compound's compatibility with biodegradable polymers suggests potential in sustainable packaging solutions. As industries continue seeking multifunctional additives, ZnCO₃ remains well-positioned to meet evolving technical requirements across multiple sectors.